(2R)-1-Methyl-2-(9-phenylnonyl)pyrrolidine

• Molecular Formula: C20H33N
• Molecular Weight: 287.5 g/mol
• IUPAC Name: (2R)-1-methyl-2-(9-phenylnonyl)pyrrolidine
• InChI: InChI=1S/C20H33N/c1-21-18-12-17-20(21)16-11-6-4-2-3-5-8-13-19-14-9-7-10-15-19/h7,9-10,14-15,20H,2-6,8,11-13,16-18H2,1H3/t20-/m1/s1
• InChI Key: MNVHQKNDNJJRIX-HXUWFJFHSA-N
• Isomeric SMILES: CN1CCC[C@H]1CCCCCCCCCC2=CC=CC=C2
• SMILES: CN1CCCC1CCCCCCCCCC2=CC=CC=C2
• synonyms: irniine

Description

(2R)-1-Methyl-2-(9-phenylnonyl)pyrrolidine is a natural product found in Arum maculatum and Arisarum vulgare with data available.

Scientific Research Applications

Pharmacological Activity

• The pyrrolidine ring, a component of (2R)-1-Methyl-2-(9-phenylnonyl)pyrrolidine, has been utilized in the synthesis of new 1-[3-(4-arylpiperazin-1-yl)-2-hydroxypropyl]-pyrrolidin-2-one derivatives, demonstrating pharmacological activities such as anti-arrhythmic, hypotensive, and alpha-adrenolytic activities. These compounds have shown significant binding affinity for alpha-adrenoceptors and exhibited prophylactic antiarrhythmic effects in adrenaline-induced arrhythmia in anaesthetized rats (Kulig et al., 2007).

Analogs and Derivatives

• A pyrrolidine analog of histamine has been synthesized as a conformationally constrained H3 agonist. This compound, referred to as immepyr [(+)-4a], demonstrated selective in vivo H3 agonist activity, showcasing the potential of pyrrolidine structures in creating cyclic, conformationally restricted analogs of biologically active compounds (Shih et al., 1995).

Biological Activity and Therapeutic Potential

• The pyrrolidine ring is integral to medicinal chemistry, often employed in the design of compounds for treating human diseases. Its saturated scaffold allows efficient exploration of pharmacophore space, contributes to molecular stereochemistry, and increases three-dimensional coverage due to the non-planarity of the ring. This review highlights bioactive molecules with target selectivity characterized by the pyrrolidine ring, offering insights into the influence of steric factors on biological activity and the structure–activity relationship of studied compounds (Petri et al., 2021).